Cas no 6630-05-3 (6-(5-carboxypentylcarbamothioylamino)hexanoic Acid)

• Product Name: 6-(5-carboxypentylcarbamothioylamino)hexanoic Acid
• CAS No: 6630-05-3
• MF: C₁₃H₂₄N₂O₄S
• MW: 304.405662536621
• CID: 1707072
• PubChem ID: 3034188
• Update Time: 2025-04-21

6-(5-carboxypentylcarbamothioylamino)hexanoic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(5-carboxypentylcarbamothioylamino)hexanoic Acid
• 1,3-Bis(5-carboxypentyl)thiourea
• 1,3-Bis(carboxypentyl)thiourea
• 1,3-Bis(5-carboxypentyl) thiourea
• 6,6'-Thioureylen-di-hexansaeure
• N,N'-Bis-(5-Carboxy-pentyl)-thioharnstoff
• NSC60009
• AC1MHX20
• Urea, 1,3-bis(5-carboxypentyl)-2-thio-
• USAF MS-2
• BRN 1714635
• 6,6'-thioureylene-di-hexanoic acid
• 1,3-bis-(5-carboxypentyl)-2-thiourea
• 1,3-Bis(5-carboxypentyl)thiourea; 1,3-Bis(carboxypentyl)thiourea; 1,3-Bis(5-carboxypentyl) thiourea; 6,6'-Thioureylen-di-hexansaeure; N,N'-Bis-(5-Carboxy-pentyl)-thioharnstoff; NSC60009; AC1MHX20; Urea, 1,3-bis(5-carboxypentyl)-2-thio-; USAF MS-2; BRN 1714635; 6,6'-thioureylene-di-hexanoic acid; 1,3-bis-(5-carboxypentyl)-2-thiourea;
• 4-04-00-02704 (Beilstein Handbook Reference)
• NSC-60009
• DTXSID90216512
• Hexanoic acid,6'-(thioureylene)di-
• Urea,3-bis(5-carboxypentyl)-2-thio-
• HEXANOIC ACID, 6,6'-(CARBONOTHIOYLDIIMINO)BIS-
• 6630-05-3
• UNII-I4860GD0E7
• WLN: QV5MYUS&M5VQ
• Hexanoic acid, 6,6'-(thioureylene)di-
• SCHEMBL13589973
• 6-({[(5-carboxypentyl)amino]carbothioyl}amino)hexanoic acid
• NCIOpen2_007741
• NSC 60009
• I4860GD0E7

• Inchi： 1S/C13H24N2O4S/c16-11(17)7-3-1-5-9-14-13(20)15-10-6-2-4-8-12(18)19/h1-10H2,(H,16,17)(H,18,19)(H2,14,15,20)
• InChI Key： HVXJATBZGHEZIQ-UHFFFAOYSA-N
• SMILES： S=C(NCCCCCC(=O)O)NCCCCCC(=O)O

Computed Properties

• Exact Mass: 304.14582
• Monoisotopic Mass: 304.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 98.66
• LogP: 2.52230